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Compound of Interest

Compound Name: Cyclohexanethiol

An In-depth Technical Guide to Cyclohexanethiol: Molecular Weight and Chemical Formula

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This guide provides a
detailed overview of the molecular weight and chemical formula of cyclohexanethiol, a
compound of interest in various synthetic applications.

Quantitative Data Summary

Cyclohexanethiol is a sulfur-containing organic compound with a distinct chemical structure.
The key quantitative data for this molecule are summarized in the table below for
straightforward reference and comparison.

Property Value Source
Chemical Formula CeH12S [1][2][3][4]
CeH11SH (3151061171

Molecular Weight 116.224 g/mol [11[2]
116.22 g/mol (3141051161

Note: The chemical formula can be represented as CeH12S to denote the total atomic
composition or as CeH11SH to explicitly indicate the presence of the thiol (-SH) functional
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group. The minor variation in molecular weight values is attributable to differences in the
rounding of atomic masses.

Experimental Protocols

The determination of the molecular weight and chemical formula of a compound like
cyclohexanethiol is typically achieved through a combination of mass spectrometry and
elemental analysis.

Mass Spectrometry:

o Sample lonization: A sample of cyclohexanethiol is introduced into the mass spectrometer,
where it is ionized, typically by electron ionization (El).

e Mass-to-Charge Ratio Measurement: The resulting ions are accelerated and separated
based on their mass-to-charge (m/z) ratio.

¢ Molecular lon Peak Identification: The peak with the highest m/z value in the mass spectrum
generally corresponds to the molecular ion (M+), from which the molecular weight is
determined.

Elemental Analysis:

o Combustion: A precisely weighed sample of cyclohexanethiol is combusted in a furnace in
the presence of excess oxygen.

o Gas Separation and Detection: The combustion products (carbon dioxide, water, and sulfur
dioxide) are separated by gas chromatography and quantified using a thermal conductivity
detector.

o Empirical Formula Calculation: The masses of the combustion products are used to calculate
the percentage composition of carbon, hydrogen, and sulfur in the original sample, which in
turn is used to determine the empirical formula. The molecular formula is then determined by
comparing the empirical formula weight with the molecular weight obtained from mass
spectrometry.

Logical Relationship Diagram
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The following diagram illustrates the logical workflow for determining the molecular formula
from its constituent elements and calculating the molecular weight.

Constituent Elements
Carbon (C) X5
Chemical| Structure Calculation
\4
Hydrogen (H) x 12 Chemical Formula Sum of Atomic Weights Molecular Weight

yarog CoH12S 116.224 g/mol

x1
Sulfur (S)

Click to download full resolution via product page

Diagram illustrating the derivation of the molecular weight from the chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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